Cas no 769113-72-6 ((R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine)

• Product Name: (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine
• CAS No: 769113-72-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 4788099
• Update Time: 2025-06-08

(R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine
• (3R)-1-(pyridin-2-ylmethyl)pyrrolidin-3-amine

• Inchi： 1S/C10H15N3/c11-9-4-6-13(7-9)8-10-3-1-2-5-12-10/h1-3,5,9H,4,6-8,11H2/t9-/m1/s1
• InChI Key： YIALOSPTKOFOPE-SECBINFHSA-N
• SMILES： N1(CC2C=CC=CN=2)CC[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 0
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine

Chemical Profile of (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine and CAS No. 769113-72-6

The compound identified by the CAS number 769113-72-6 is a significant molecule in the realm of pharmaceutical chemistry, particularly in the development of bioactive agents. The systematic name, (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine, provides a detailed insight into its structural and stereochemical characteristics. This compound belongs to a class of chiral amines that are widely explored for their potential in drug discovery due to their ability to interact with biological targets in a highly specific manner.

The presence of the pyridine ring and the pyrrolidine moiety in this molecule imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemists. Pyridine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. In contrast, the pyrrolidine ring is often found in natural products and pharmacologically active compounds, contributing to their binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled the rational design of molecules like (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine with high precision. By leveraging machine learning algorithms and molecular docking studies, researchers can predict the binding modes of this compound with target proteins, thereby accelerating the drug discovery process. These computational tools have been instrumental in identifying lead compounds that exhibit promising pharmacological activity.

In vitro studies have demonstrated that (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine possesses intriguing pharmacological properties. For instance, it has shown potential as an inhibitor of certain kinases, which are key enzymes involved in cell signaling pathways. The stereochemistry of this compound, specifically the (R) configuration at the chiral center, plays a crucial role in determining its biological activity. Stereoisomers of this nature often exhibit differential binding affinities and efficacy, underscoring the importance of precise stereochemical control in drug design.

The synthesis of (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric purity. One common synthetic route involves the reduction of a nitrile intermediate followed by functional group transformations to introduce the pyridine and pyrrolidine moieties. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of pharmaceutical production.

The role of this compound in preclinical research is also noteworthy. It has been evaluated for its potential therapeutic applications in various disease models, including cancer and inflammatory disorders. Preclinical studies often involve rigorous testing to assess toxicity, pharmacokinetics, and pharmacodynamics. These studies provide critical data that informs decisions about whether to proceed with clinical trials.

In conclusion, (R)-1-(Pyridin-2-ylmethyl)pyrrolidin-3-amine represents a promising candidate for further development as a therapeutic agent. Its unique structural features, coupled with its demonstrated biological activity, make it an attractive molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the development of novel pharmaceuticals.